
An In-depth Technical Guide to the
Physicochemical Properties of n-Heptacosane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1219689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Heptacosane (C₂₇H₅₆) is a long-chain saturated hydrocarbon belonging to the alkane series.

[1] It is a naturally occurring compound found in the epicuticular waxes of plants and insects,

where it plays a role in preventing water loss and protecting against environmental stressors.[1]

In the context of research and drug development, n-heptacosane can serve as a reference

standard, a component in formulation studies, and a building block for the synthesis of more

complex molecules. A thorough understanding of its physicochemical properties is therefore

essential for its effective application in these fields. This technical guide provides a

comprehensive overview of the core physicochemical properties of n-heptacosane, complete

with quantitative data, detailed experimental protocols, and a workflow for its thermal analysis.

Core Physicochemical Properties
The key physicochemical properties of n-heptacosane are summarized in the tables below.

These values represent a compilation of data from various sources and provide a solid

foundation for its use in a laboratory or industrial setting.
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Property Value Reference

Chemical Name n-Heptacosane [1][2]

Synonyms Heptacosane [1]

CAS Number 593-49-7

Molecular Formula C₂₇H₅₆

Molecular Weight 380.73 g/mol

Appearance
White crystalline powder or

crystals

Thermal and Physical Properties
Property Value Reference

Melting Point 58-60 °C (lit.)

Boiling Point 442 °C (at 760 mmHg)

270 °C (at 15 mmHg)

Density 0.7796 g/cm³ (at 60 °C)

Flash Point
248.00 °F (120.00 °C) (closed

cup)

Vapor Pressure
2.81 x 10⁻⁷ mmHg (at 25 °C,

extrapolated)

Refractive Index 1.4345 (at 65 °C)

Solubility Profile
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Solvent Solubility Reference

Water Insoluble

Alcohol (Ethanol) Soluble

Benzene Soluble

Ethyl Acetate
Soluble (forms leaves upon

crystallization)

Organic Solvents Generally soluble

Experimental Protocols
Accurate determination of physicochemical properties is paramount for the reliable application

of n-heptacosane. The following sections outline the methodologies for key experimental

procedures.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature. It is a precise method for determining the melting point

and heat of fusion.

Materials:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Analytical balance (accurate to ±0.01 mg)

n-Heptacosane sample (high purity)

Inert gas supply (e.g., nitrogen)
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Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the n-heptacosane sample into a

hermetic aluminum pan.

Encapsulation: Seal the pan with a lid using a sample press. Ensure a proper seal to prevent

any loss of sample during heating.

Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC

cell.

Thermal Program:

Equilibrate the cell at a temperature below the expected melting point (e.g., 25 °C).

Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the

melting point (e.g., 80 °C).

Maintain an inert atmosphere by purging the cell with nitrogen gas at a constant flow rate

(e.g., 50 mL/min).

Data Analysis: The melting point is determined as the onset temperature of the melting

endotherm on the resulting thermogram. The area under the peak corresponds to the

enthalpy of fusion.

Determination of Boiling Point
Due to the high boiling point of n-heptacosane at atmospheric pressure, determination is often

performed under reduced pressure to prevent thermal decomposition.

Materials:

Distillation apparatus with a vacuum pump

Heating mantle

Thermometer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1219689?utm_src=pdf-body
https://www.benchchem.com/product/b1219689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Manometer

Procedure:

Apparatus Setup: Assemble a distillation apparatus suitable for vacuum distillation.

Sample Introduction: Place a known quantity of n-heptacosane into the distillation flask.

Vacuum Application: Gradually reduce the pressure inside the apparatus to the desired level

using a vacuum pump and monitor with a manometer.

Heating: Gently heat the distillation flask.

Boiling Point Measurement: Record the temperature at which the liquid boils and the

corresponding pressure. The boiling point at atmospheric pressure can be extrapolated from

data obtained at reduced pressures.

Determination of Density
The density of solid n-heptacosane can be determined by the pycnometer method.

Materials:

Pycnometer (a flask with a specific volume)

Analytical balance

A liquid in which n-heptacosane is insoluble and which has a known density (e.g., water with

a surfactant)

Thermostatic bath

Procedure:

Mass of Empty Pycnometer: Weigh the clean and dry pycnometer.

Mass of Pycnometer with Sample: Add a known mass of n-heptacosane to the pycnometer

and weigh it.
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Mass of Pycnometer with Sample and Liquid: Fill the pycnometer containing the sample with

the displacement liquid of known density. Ensure no air bubbles are trapped. Weigh the filled

pycnometer.

Mass of Pycnometer with Liquid: Empty, clean, and dry the pycnometer. Fill it completely with

the displacement liquid and weigh it.

Calculation: The density of n-heptacosane is calculated using the masses obtained and the

known density of the displacement liquid. The entire procedure should be conducted at a

constant temperature maintained by a thermostatic bath.

Determination of Solubility
A qualitative assessment of solubility can be performed by simple dissolution tests.

Materials:

Test tubes

Vortex mixer

n-Heptacosane sample

Various solvents (e.g., water, ethanol, acetone, hexane)

Procedure:

Sample and Solvent Addition: Add a small, known amount of n-heptacosane (e.g., 10 mg) to

a test tube.

Solvent Addition: Add a specific volume of the solvent to be tested (e.g., 1 mL).

Mixing: Vigorously mix the contents of the test tube using a vortex mixer for a set period

(e.g., 1 minute).

Observation: Visually inspect the mixture to determine if the solid has dissolved completely,

partially, or not at all. The observation of a clear solution indicates solubility.
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Workflow and Visualization
The following diagram illustrates a typical experimental workflow for the determination of the

melting point of n-heptacosane using Differential Scanning Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1219689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

